4-butoxy-N-(2-phenoxyphenyl)benzamide
Description
“4-butoxy-N-(2-phenoxyphenyl)benzamide” is a chemical compound with the molecular formula C23H23NO3 . It is a type of benzamide, which is a significant class of amide compounds widely used in various industries and potential drug industries .
Synthesis Analysis
Benzamides, including “this compound”, can be synthesized through direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation . This method is considered green, rapid, mild, and highly efficient .
Scientific Research Applications
Synthesis and Chemical Properties
Research has shown interest in the synthesis and properties of compounds related to 4-butoxy-N-(2-phenoxyphenyl)benzamide. For example, Hsiao et al. (2000) synthesized polyamides with flexible main-chain ether linkages, demonstrating their solubility in polar solvents and thermal stability, which could be relevant for materials science applications (Hsiao, Yang, & Chen, 2000). Similarly, Singh et al. (2017) explored the chemoselective N-benzoylation of aminophenols, producing compounds of biological interest, which hints at the potential for pharmaceutical applications (Singh, Lakhan, & Singh, 2017).
Potential Pharmaceutical Applications
Kodela et al. (2012) synthesized a series of new hybrids of aspirin, indicating a novel class of anti-inflammatory pharmaceuticals. This research suggests that compounds structurally related to this compound may have potential in developing new anti-inflammatory drugs (Kodela, Chattopadhyay, & Kashfi, 2012).
Environmental and Analytical Chemistry
Ravichandiran et al. (2019) designed a phenoxazine-based fluorescence chemosensor for selective detection of Ba2+ ion and its application in live cell imaging, showing the utility of similar compounds in environmental monitoring and biological research (Ravichandiran et al., 2019).
Material Science and Engineering
The study by Wu et al. (2011) on organogels based on aggregates of amphiphilic perylenetetracarboxylic diimides highlights the significance of such compounds in designing novel organogels for various applications, including sensors and electronic devices (Wu et al., 2011).
properties
IUPAC Name |
4-butoxy-N-(2-phenoxyphenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO3/c1-2-3-17-26-19-15-13-18(14-16-19)23(25)24-21-11-7-8-12-22(21)27-20-9-5-4-6-10-20/h4-16H,2-3,17H2,1H3,(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOUSIYNDFUOKLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2OC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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